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Compound of Interest

Compound Name: 2-Amino-1-phenylethanol

Cat. No.: B155150

An In-depth Technical Guide on the Safety and Hazards of 2-Amino-1-phenylethanol

This technical guide provides comprehensive safety and hazard information for 2-Amino-1-
phenylethanol, intended for researchers, scientists, and professionals in drug development.
The document details the substance's chemical identity, physical properties, toxicological
profile, and safe handling procedures, adhering to stringent data presentation and visualization
requirements.

Chemical Identity and Physical Properties

2-Amino-1-phenylethanol is a phenylethanolamine that serves as a versatile intermediate in
the synthesis of various pharmaceuticals.[1][2] It is essential to distinguish between the
racemic mixture (CAS 7568-93-6) and its individual enantiomers, as their hazard profiles can
differ.

Table 1: Chemical Identification of 2-Amino-1-phenylethanol
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Identifier

Chemical Name

Value

2-Amino-1-phenylethanol

Reference

[2]

a-(Aminomethyl)benzyl

Synonyms alcohol, Phenylethanolamine s
CAS Number 7568-93-6 (Racemate) [3]
EC Number 231-469-1 [3]
Molecular Formula CsH11NO [2]
Molecular Weight 137.18 g/mol [4]

| InChl Key | ULSIYEODSMZIPX-UHFFFAOYSA-N (Racemate) |[5] |

Table 2: Physical and Chemical Properties

Property Value Reference
White solid / powder to
Appearance [1]
crystal
Melting Point 56-58 °C [1][5]
Boiling Point 160 °C at 17 mmHg [1][5]
N Soluble in DMSO. Insoluble in
Solubility
water.
Stable under normal ambient
Stability and anticipated storage and [1]

handling conditions.

| Incompatibilities | Strong oxidizing agents, acids, acid chlorides, acid anhydrides. |[1] |

Hazard Classification and Toxicological Profile

The hazard classification of 2-Amino-1-phenylethanol varies significantly between the

racemic mixture and its enantiomers. The racemate is classified primarily as an irritant,
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whereas the (R)-(-)-enantiomer is classified as corrosive and harmful if swallowed.[3][4]

Table 3: GHS Hazard Classification Summary

Substance . Signal
Pictograms
Form Word
Racemic ]
) GHSO07 Warning
Mixture

Hazard
Statements

H315:
Causes
skin
irritationH3
19: Causes
serious eye
irritationH3
35: May
cause
respiratory
irritation

Classificati
Reference
on

Skin Irrit. 2,
Eye Irrit.
2A, STOT
SE 3

[31L5]

| (R)-(-)-Enantiomer | GHS05, GHSO07 | Danger | H302: Harmful if swallowedH314: Causes
severe skin burns and eye damage | Acute Tox. 4 (Oral), Skin Corr. 1B |[4] |

GHSO07 | Exclamation Mark

é (R)-(-)-Enantiomer

H302: Harmful if swallowed

H314: Causes severe skin burns and eye damage

GHSO05 | Corrosion

J

N

GHSO07 | Exclamation Mark [—————»

Racemic 2-Amino-1-phenylethanol

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

/)
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Click to download full resolution via product page
Caption: GHS Hazard Profiles for Racemic vs. Enantiomeric 2-Amino-1-phenylethanol.

Toxicological Data Summary

» Acute Toxicity: The racemic mixture is generally not classified as acutely toxic.[6] However,
the (R)-(-)-enantiomer is considered harmful if swallowed.[4] Acute toxicity data for the
hydrochloride salt is available, showing lethal doses in rodent studies.

Table 4: Acute Toxicity Data for 2-Amino-1-phenylethanol Hydrochloride

Route of . ]

Test Type Species Dose/Duration  Reference
Exposure

LDLo Subcutaneous Rat 320 mglkg

LDLo Oral Mouse 1250 mg/kg

LD50 Intraperitoneal Mouse 520 mg/kg

| LDLo | Intravenous | Mouse | 275 mg/kg | |

o Skin and Eye Irritation: The racemate causes skin and serious eye irritation.[3] The (R)-(-)-
enantiomer is more severe, causing skin burns and eye damage.[4]

» Respiratory and Skin Sensitization: The substance is not classified as a respiratory or skin
sensitizer.[6]

o Mutagenicity, Carcinogenicity, and Reproductive Toxicity: It is not classified as a germ cell
mutagen, carcinogen, or reproductive toxicant.[6]

o Specific Target Organ Toxicity (STOT): Single exposure may cause respiratory tract irritation.
[3] It is not classified for specific target organ toxicity from repeated exposure.[6]

Fire and Explosion Hazards

2-Amino-1-phenylethanol is a combustible solid. While the delivered form is not typically
prone to dust explosion, the enrichment of fine dust can create an explosion hazard.[3]

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.benchchem.com/product/b155150?utm_src=pdf-body-img
https://www.benchchem.com/product/b155150?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-5513-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDA5NjV8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oNjIvaDI0LzkwNjQ2MjgyODk1NjYucGRmfDg5Y2JlNzdjOTNjNmJhODlmNTgxNTg0OGRkODllNjk0YWJjMTYyNGU1OWM3OThhMzE4MmE4ODk2N2I0YzNmMTY
https://pubchem.ncbi.nlm.nih.gov/compound/R_-_-_-2-Amino-1-phenylethanol
https://www.benchchem.com/product/b155150?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-5513-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjg4MTF8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oNzEvaGU2LzkwNjQ2MjgyNTY3OTgucGRmfDE5NzUwYTE3ODgzNTU2NmY4NjEzODE1ODZkNGEwY2E1Y2RhNjlmMDc3MWUxNjQyZGFiY2M2ZmJhMjgyNmQ3N2Y
https://pubchem.ncbi.nlm.nih.gov/compound/R_-_-_-2-Amino-1-phenylethanol
https://www.carlroth.com/medias/SDB-5513-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDA5NjV8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oNjIvaDI0LzkwNjQ2MjgyODk1NjYucGRmfDg5Y2JlNzdjOTNjNmJhODlmNTgxNTg0OGRkODllNjk0YWJjMTYyNGU1OWM3OThhMzE4MmE4ODk2N2I0YzNmMTY
https://www.carlroth.com/medias/SDB-5513-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDA5NjV8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oNjIvaDI0LzkwNjQ2MjgyODk1NjYucGRmfDg5Y2JlNzdjOTNjNmJhODlmNTgxNTg0OGRkODllNjk0YWJjMTYyNGU1OWM3OThhMzE4MmE4ODk2N2I0YzNmMTY
https://www.carlroth.com/medias/SDB-5513-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjg4MTF8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oNzEvaGU2LzkwNjQ2MjgyNTY3OTgucGRmfDE5NzUwYTE3ODgzNTU2NmY4NjEzODE1ODZkNGEwY2E1Y2RhNjlmMDc3MWUxNjQyZGFiY2M2ZmJhMjgyNmQ3N2Y
https://www.carlroth.com/medias/SDB-5513-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDA5NjV8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oNjIvaDI0LzkwNjQ2MjgyODk1NjYucGRmfDg5Y2JlNzdjOTNjNmJhODlmNTgxNTg0OGRkODllNjk0YWJjMTYyNGU1OWM3OThhMzE4MmE4ODk2N2I0YzNmMTY
https://www.benchchem.com/product/b155150?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-5513-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjg4MTF8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oNzEvaGU2LzkwNjQ2MjgyNTY3OTgucGRmfDE5NzUwYTE3ODgzNTU2NmY4NjEzODE1ODZkNGEwY2E1Y2RhNjlmMDc3MWUxNjQyZGFiY2M2ZmJhMjgyNmQ3N2Y
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Suitable Extinguishing Media: Water spray, alcohol-resistant foam, dry chemical powder, or
carbon dioxide.

e Hazardous Combustion Products: In a fire, it may liberate toxic fumes including nitrogen
oxides (NOXx), carbon monoxide (CO), and carbon dioxide (CO32).[6]

» Special Precautions: Firefighters should wear self-contained breathing apparatus.[7]

Ecotoxicity

The substance is not classified as hazardous to the aquatic environment.[3] It is not expected
to significantly accumulate in organisms, with a reported n-octanol/water partition coefficient
(log KOW) of -0.2.[3] Detailed aquatic toxicity studies (e.g., LC50 for fish) are not available in
the reviewed literature.

Safe Handling, Storage, and First Aid

o Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Ensure adequate
ventilation and use personal protective equipment (PPE), including gloves, safety goggles,
and a dust mask.[3]

e Storage: Store in a cool, dry, and well-ventilated place. Keep containers tightly closed. The
recommended storage temperature is between 2—-8 °C.[3]

o First Aid: Immediate medical attention is crucial in case of significant exposure.
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Exposure Event
Breathed dust /Touched substance\Splashed in eyes \Swallowed

Exposure Rout
Gnhalatlon) (Skln Contact) (Eye Contact) (Ingestlon)

Immediate Actions
Move to fresh air. Remove contaminated clothing. Rinse cautiously with water for at least 15 minutes.
Provide artificial respiration if not breathing. Rinse skin with plenty of water/shower. Remove contact lenses, if present and easy to do.

If irritation persists

edical Attentio
Seek immediate
medical advice/attention

Rinse mouth.
Do NOT induce vomiting.

Click to download full resolution via product page

Caption: Decision workflow for first aid measures following exposure.

Experimental Protocols

Detailed experimental reports for 2-Amino-1-phenylethanol are not publicly available. The
toxicological data presented are based on standardized testing methodologies, primarily those
established by the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity Testing (OECD Guidelines 420, 423,
425)
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These guidelines describe methods to assess the adverse effects of a single oral dose of a
substance.[3][9]

e Principle: A stepwise procedure where the substance is administered to animals (typically
rodents) at defined dose levels.[9] The outcome (mortality or survival) at one step determines
the dose for the next step. This approach minimizes the number of animals used while
allowing for classification according to the Globally Harmonised System (GHS).[8][9]

o Methodology:

o Animal Selection: Healthy, young adult animals of a single sex (usually females) are used.

[9]

o Dose Administration: The test substance is administered orally by gavage. Animals are
fasted before dosing.[10]

o Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in
body weight for at least 14 days.[9]

o Endpoint: The test allows for the determination of an LD50 value or classification into a
GHS toxicity category.[8]

Skin Irritation/Corrosion Testing (In Vitro OECD
Guideline 439)

This test uses a Reconstructed Human Epidermis (RhE) model to assess skin irritation
potential, replacing traditional animal testing.[11][12]

 Principle: The test chemical is applied topically to the RhE tissue. Skin irritation is identified
by its ability to decrease cell viability below a defined threshold.[13]

e Methodology:

o Tissue Preparation: Commercially available RhE models are equilibrated in culture plates.
[14]
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o Exposure: A fixed dose of the test substance is applied to the tissue surface for a defined
period (e.g., 60 minutes).[11]

o Viability Assessment: After exposure and a post-incubation period, tissue viability is
measured using a quantitative assay, such as the MTT assay, which measures the
metabolic activity of viable cells.[12]

o Classification: If the mean relative tissue viability is reduced to < 50%, the substance is
classified as an irritant (UN GHS Category 2).[11]

Eye Irritation/Corrosion Testing (OECD Guideline 405)

This in vivo test evaluates the potential of a substance to cause eye irritation or corrosion.[15]
[16]

o Principle: The test substance is applied in a single dose to one eye of an experimental
animal (typically a rabbit), with the untreated eye serving as a control.[16] A weight-of-
evidence analysis using in vitro data is strongly recommended before any in vivo testing is
performed.[15][17]

o Methodology:

o Procedure: Following the administration of systemic analgesics and topical anesthetics to
minimize animal distress, the substance is applied.[15]

o Observation: The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours)
and scored for lesions of the cornea, iris, and conjunctiva.[16]

o Endpoint: The severity and reversibility of the observed effects determine the classification
of the substance. The study duration can be up to 21 days to assess reversibility.[18]
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Caption: General tiered workflow for chemical toxicity assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b155150?utm_src=pdf-body-img
https://www.benchchem.com/product/b155150?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 1. 2-AMINO-1-PHENYLETHANOL | 7568-93-6 [chemicalbook.com]
e 2. Phenylethanolamine | CBH11NO | CID 1000 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 3. carlroth.com [carlroth.com]

¢ 4. (R)-(-)-2-Amino-1-phenylethanol | CBH11NO | CID 6951165 - PubChem
[pubchem.ncbi.nlm.nih.gov]

. 2-Amino-1-phenylethanol 98 7568-93-6 [sigmaaldrich.com]
. carlroth.com [carlroth.com]
. sigmaaldrich.com [sigmaaldrich.com]

. researchgate.net [researchgate.net]

°
(o] (0] ~ (o)) ol

. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

e 10. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

e 11. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

e 12. nucro-technics.com [nucro-technics.com]

e 13. oecd.org [oecd.org]

e 14. mbresearch.com [mbresearch.com]

e 15. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

e 16. nucro-technics.com [nucro-technics.com]

e 17. Acute eye irritation test as per OECD guidelines | PPTX [slideshare.net]

e 18. In vivo Eye Irritation / Serius Eye Damage Test (OECD 405: 2023). - IVAMI [ivami.com]

 To cite this document: BenchChem. [2-Amino-1-phenylethanol safety and hazards
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155150#2-amino-1-phenylethanol-safety-and-
hazards-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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